Cas no 2034571-63-4 (3-methyl-5-{4-3-(trifluoromethyl)phenylpiperazine-1-carbonyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 3-methyl-5-{4-3-(trifluoromethyl)phenylpiperazine-1-carbonyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2034571-63-4
• MF: C₁₇H₁₉F₃N₄O₃
• MW: 384.352974176407
• CID: 6178364
• PubChem ID: 168003117
• Update Time: 2025-05-24

3-methyl-5-{4-3-(trifluoromethyl)phenylpiperazine-1-carbonyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-{4-3-(trifluoromethyl)phenylpiperazine-1-carbonyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 2034571-63-4
• 3-methyl-5-{4-[3-(trifluoromethyl)phenyl]piperazine-1-carbonyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C17H19F3N4O3/c1-22-14(25)13(10-21-16(22)27)15(26)24-7-5-23(6-8-24)12-4-2-3-11(9-12)17(18,19)20/h2-4,9,13H,5-8,10H2,1H3,(H,21,27)
• InChI Key： AGBXEXHBNSTHNZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)N1CCN(C(C2C(N(C)C(NC2)=O)=O)=O)CC1)(F)F

Computed Properties

• Exact Mass: 384.14092497g/mol
• Monoisotopic Mass: 384.14092497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 73Ų

Additional information on 3-methyl-5-{4-3-(trifluoromethyl)phenylpiperazine-1-carbonyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione

Compound CAS No. 2034571-63-4: 3-methyl-5-{4-[3-(trifluoromethyl)phenyl]piperazine-1-carbonyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione

The compound with CAS No. 2034571-63-4, known as 3-methyl-5-{4-[3-(trifluoromethyl)phenyl]piperazine-1-carbonyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The molecular structure of this compound is characterized by a tetrahydropyrimidine dione core, which serves as a central scaffold. Attached to this core is a piperazine ring substituted with a trifluoromethylphenyl group at the 4-position. The presence of the trifluoromethyl group introduces electronic and steric effects that can influence the compound's pharmacokinetic properties and interactions with biological targets. Additionally, the methyl group at the 3-position of the tetrahydropyrimidine ring adds further complexity to the molecule's stereochemistry.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving Pfizer-type coupling reactions and HWE (Horner-Wadsworth-Emmons) reactions. These methods have improved the overall yield and purity of the compound, facilitating its use in preclinical studies. The synthesis pathway involves strategic functional group transformations and protection/deprotection strategies to achieve the desired stereochemistry and regioselectivity.

From a pharmacological perspective, this compound has demonstrated potent activity in inhibiting key enzymes and receptors associated with neurodegenerative diseases such as Alzheimer's disease. For instance, studies have shown that it acts as a selective inhibitor of beta-secretase (BACE1), a critical enzyme in the amyloid-beta production pathway. This inhibition has been linked to reduced amyloid plaque formation in animal models, suggesting potential therapeutic benefits for Alzheimer's patients.

Beyond its enzymatic inhibition properties, this compound also exhibits strong anti-inflammatory effects. Research indicates that it modulates the activity of cyclooxygenase (COX) enzymes, which are central to inflammatory responses. This dual functionality—combining neuroprotective and anti-inflammatory properties—positions it as a versatile candidate for multitarget drug design.

In terms of pharmacokinetics, studies have revealed favorable absorption profiles and moderate clearance rates in preclinical models. The presence of the trifluoromethyl group enhances lipophilicity without significantly compromising solubility, which is crucial for achieving optimal bioavailability. Additionally, preliminary toxicity studies indicate low acute toxicity levels, further supporting its potential for clinical development.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on optimizing this compound's pharmacokinetic properties through structural modifications. For example, researchers have explored substituent variations at the piperazine ring to enhance metabolic stability while maintaining potency against BACE1. These modifications are expected to improve the compound's efficacy in chronic disease models.

Moreover, computational modeling techniques such as molecular docking and QSAR (Quantitative Structure-Activity Relationship) analysis have provided deeper insights into the compound's binding interactions with target proteins. These studies have identified critical residues within BACE1 that are essential for substrate recognition and catalysis. Understanding these interactions has guided iterative rounds of optimization to refine the compound's selectivity and reduce off-target effects.

In conclusion, CAS No. 2034571-63-4 represents a cutting-edge molecule with immense potential in drug discovery and development. Its unique structure combines functional groups that confer diverse biological activities while maintaining favorable pharmacokinetic profiles. As research continues to uncover new applications and optimize its properties, this compound stands at the forefront of innovative therapeutic solutions for complex diseases such as Alzheimer's.